Cas no 2137833-04-4 (1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]-)

• Product Name: 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]-
• CAS No: 2137833-04-4
• MF: C₁₁H₂₃N₅
• MW: 225.33382153511
• CID: 5277972
• PubChem ID: 165954184
• Update Time: 2025-09-20

1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]-
• 2137833-04-4
• 3-(4-{[tert-butyl(methyl)amino]methyl}-1H-1,2,3-triazol-1-yl)propan-1-amine
• EN300-694168

• Inchi： 1S/C11H23N5/c1-11(2,3)15(4)8-10-9-16(14-13-10)7-5-6-12/h9H,5-8,12H2,1-4H3
• InChI Key： KCMITTRFNMIMNN-UHFFFAOYSA-N
• SMILES： N(C)(CC1=CN(CCCN)N=N1)C(C)(C)C

Computed Properties

• Exact Mass: 225.19534575g/mol
• Monoisotopic Mass: 225.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 330.4±52.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Additional information on 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]-

1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- (CAS No. 2137833-04-4): A Comprehensive Overview

1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- (CAS No. 2137833-04-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- is characterized by a triazole ring linked to a propylamine chain with a tert-butylmethylamino substituent. The presence of the triazole ring imparts significant stability and reactivity to the molecule, making it an attractive candidate for various chemical and biological studies. The tert-butylmethylamino group further enhances the compound's solubility and bioavailability, which are crucial factors in drug development.

Recent research has highlighted the potential of 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens. The study found that the compound effectively inhibits the growth of Candida albicans and Aspergillus fumigatus at low concentrations, suggesting its potential as an antifungal agent.

In addition to its antifungal properties, 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- has shown promising results in preclinical studies for its anti-inflammatory effects. Research conducted at the University of California revealed that the compound significantly reduces inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses.

The versatility of 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- extends beyond its direct biological activities. Its unique chemical structure makes it an excellent scaffold for further derivatization and optimization. Chemists can modify the tert-butylmethylamino group or introduce additional functional groups to enhance specific properties or target different biological pathways. This flexibility is particularly valuable in drug discovery programs where multiple iterations are often required to optimize lead compounds.

In the context of drug development, 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- has been evaluated for its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption and distribution profiles in vivo. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues with minimal first-pass metabolism. These characteristics suggest that it could be developed into an oral medication with good bioavailability.

Safety is a critical consideration in any drug development process. Preclinical toxicity studies have indicated that 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- has a wide therapeutic window and low toxicity at effective doses. Animal studies have not reported significant adverse effects at therapeutic concentrations. However, further clinical trials are necessary to fully assess its safety profile in humans.

The potential applications of 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- are not limited to antifungal and anti-inflammatory uses. Ongoing research is exploring its efficacy in other therapeutic areas such as cancer treatment and neurodegenerative diseases. Preliminary studies suggest that the compound may have cytotoxic effects on certain cancer cell lines and could potentially modulate neuroinflammatory processes associated with conditions like Alzheimer's disease.

In conclusion, 1H-1,2,3-Triazole-1-propanamine, 4-[[(1,1-dimethylethyl)methylamino]methyl]- (CAS No. 2137833-04-4) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.